5-Chloro-1-fluoro-3-propoxyisoquinoline
Cat. No. B8314674
M. Wt: 239.67 g/mol
InChI Key: BOFLXLKOYLKDIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08957203B2
Procedure details
To a solution of 1,5-dichloro-3-propoxyisoquinoline (565 mg, 2.206 mmol) in DMSO (5 mL) was added CsF (369 mg, 2.427 mmol) and heated to 140° C. for 2 hrs. LC/MS showed the desired product. The reaction was diluted with Ethylacteate and washed with water, and brine. The organic phase was collected, dried over MgSO4, and concentrated under vacuum to give the crude product as a reddish brown solid. Crude material purified via silica gel chromatography (90 g column; 0-40% EtOAc:Hex) to get the product 5-chloro-1-fluoro-3-propoxyisoquinoline (440 mg, 83% yield) as a yellow solid. MS: MS m/z 240.05(M++1).
Name
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:11]2[C:6](=[C:7]([Cl:12])[CH:8]=[CH:9][CH:10]=2)[CH:5]=[C:4]([O:13][CH2:14][CH2:15][CH3:16])[N:3]=1.[F-:17].[Cs+]>CS(C)=O>[Cl:12][C:7]1[CH:8]=[CH:9][CH:10]=[C:11]2[C:6]=1[CH:5]=[C:4]([O:13][CH2:14][CH2:15][CH3:16])[N:3]=[C:2]2[F:17] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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565 mg
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Type
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reactant
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Smiles
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ClC1=NC(=CC2=C(C=CC=C12)Cl)OCCC
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Name
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Quantity
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369 mg
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Type
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reactant
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Smiles
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[F-].[Cs+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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140 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C2C=C(N=C(C2=CC=C1)F)OCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
